Cas no 1804750-55-7 (Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate)
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
-
- Inchi: 1S/C10H10F4N2O3/c1-2-18-9(17)8-7(19-10(12,13)14)3-5(11)6(4-15)16-8/h3H,2,4,15H2,1H3
- InChI Key: QZABMUORWCJUSS-UHFFFAOYSA-N
- SMILES: FC1=CC(=C(C(=O)OCC)N=C1CN)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 314
- XLogP3: 1.6
- Topological Polar Surface Area: 74.4
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098542-1g |
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate |
1804750-55-7 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804750-55-7): A Comprehensive Overview
Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804750-55-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of an aminomethyl group, a fluoro substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.
The synthesis of Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the aminomethyl group at the 2-position of the pyridine ring enhances the compound's ability to interact with biological targets, while the fluoro and trifluoromethoxy groups improve its metabolic stability and binding affinity. These structural elements are critical in designing molecules that can effectively modulate biological pathways and exhibit desirable pharmacological profiles.
In recent years, there has been a growing interest in the development of novel pyridine-based compounds for their potential applications in treating various diseases. The unique combination of functional groups in Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate makes it an attractive candidate for further investigation. Studies have shown that pyridine derivatives can serve as potent inhibitors of enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders. The presence of the aminomethyl group allows for facile conjugation with other bioactive molecules, enabling the development of prodrugs or targeted delivery systems.
The role of fluorine atoms in pharmaceutical chemistry cannot be overstated. The incorporation of fluorine into drug molecules often enhances their pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate, the fluoro substituent at the 3-position contributes to these beneficial effects. Additionally, the trifluoromethoxy group at the 5-position further enhances the molecule's interactions with biological targets by increasing its lipophilicity and reducing its susceptibility to metabolic degradation.
The potential therapeutic applications of Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy strong>)pyridine-6-carboxylate are diverse. Preliminary studies have suggested that this compound may have anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate enzyme activity suggests potential applications in oncology. The compound's interaction with various biological targets may lead to the development of novel anticancer agents that can selectively inhibit tumor growth while minimizing side effects.
The synthesis and characterization of Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate have been extensively studied by researchers around the world. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and understand its reactivity. These studies have provided valuable insights into the compound's chemical behavior and have laid the foundation for further optimization and application.
The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate exemplifies how structural innovation can lead to novel therapeutic agents with significant clinical impact. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs.
In conclusion, Ethyl 2-(< strong >aminomethyl strong >)-3-fluoro-5-(< strong >trifluoromethoxy strong >)pyridine-6-carboxylate (CAS No. 1804750-55-7) is a versatile organic compound with promising applications in pharmaceutical chemistry. Its unique structural features make it an attractive scaffold for drug discovery, offering potential treatments for various diseases. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.
1804750-55-7 (Ethyl 2-(aminomethyl)-3-fluoro-5-(trifluoromethoxy)pyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)